2-(4-Methylphenyl)-4-nitrobenzoic acid, 95%

• IUPAC Name: 2-(4-methylphenyl)-4-nitrobenzoic acid
• InChI: InChI=1S/C14H11NO4/c1-9-2-4-10(5-3-9)13-8-11(15(18)19)6-7-12(13)14(16)17/h2-8H,1H3,(H,16,17)
• InChI Key: MNRPNSROODUMQT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=C(C=CC(=C2)[N+](=O)[O-])C(=O)O
• Molecular Formula: C14H11NO4
• DSSTOX Substance ID: DTXSID10688631
• Molecular Weight: 257.24 g/mol
• CAS RN: 1261953-43-8

Description

2-(4-Methylphenyl)-4-nitrobenzoic acid (hereafter referred to as 4-MNA) is an organic compound that is used in a variety of scientific research applications. It is a white crystalline solid with a melting point of 107-109 °C and a boiling point of 298-301 °C. 4-MNA is soluble in methanol, ethanol, and acetonitrile and is insoluble in water. It has a molar mass of 221.2 g/mol and a molecular formula of C11H9NO4.

Scientific Research Applications

4-MNA has a variety of applications in scientific research. It is used as an inhibitor of cyclooxygenase-2 (COX-2) and is known to reduce inflammation. It is also used as a substrate for the enzyme cytochrome P450 2A6 (CYP2A6), which is involved in the metabolism of drugs and other compounds. 4-MNA has been used to study the metabolism of nicotine in humans and has been used to study the effects of ethanol on the liver.

Mechanism of Action

The mechanism of action of 4-MNA is not fully understood. However, it is thought to inhibit the activity of COX-2, an enzyme involved in the production of prostaglandins. Prostaglandins are hormones that are involved in the regulation of inflammation, pain, and other physiological processes. It is also thought to inhibit the activity of CYP2A6, an enzyme involved in the metabolism of drugs and other compounds.
Biochemical and Physiological Effects
4-MNA has been shown to reduce inflammation in animal models. It has also been shown to inhibit the activity of CYP2A6, which can lead to increased levels of nicotine and other drugs in the body. In addition, it has been shown to reduce the production of prostaglandins, which can lead to reduced pain and inflammation.

Advantages and Limitations for Lab Experiments

The main advantage of using 4-MNA in lab experiments is its high purity of 95%. This makes it an ideal compound for biochemical and physiological studies. However, there are some potential limitations to using 4-MNA. For example, it is not soluble in water, which can make it difficult to use in some experiments. In addition, its mechanism of action is not fully understood, which can make it difficult to interpret the results of experiments.

Future Directions

There are a number of potential future directions for 4-MNA research. These include further studies on its mechanism of action and its effects on inflammation, pain, and other physiological processes. In addition, further studies could be conducted to explore its potential as an inhibitor of CYP2A6 and its effects on the metabolism of drugs and other compounds. Finally, further studies could be conducted to explore its potential as a substrate for other enzymes involved in drug metabolism.

Synthesis Methods

4-MNA can be synthesized in two ways. The first method involves the reaction of 4-methylphenol with nitric acid and sodium nitrite. The second method involves the reaction of 4-methylphenol and nitrobenzene. Both methods yield a white crystalline solid with a purity of 95%.